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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromododecane-d3. Intended for use in research, scientific, and drug development settings,
this document details the quantitative physical characteristics, outlines the experimental
protocols for their determination, and illustrates the logical relationships between isotopic
labeling and the resultant physical properties.

Core Physical Properties of 1-Bromododecane-d3

The introduction of deuterium at the 12-position of 1-Bromododecane results in a molecule with
distinct physical properties valuable for isotopic labeling studies and as an internal standard in

mass spectrometry. The key physical data for 1-Bromododecane-12,12,12-d3 are summarized
in the table below for easy reference and comparison.
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Property Value Units
Molecular Formula CD3(CHz)10CH2Br

Molecular Weight 252.25 g/mol
Melting Point -11to -9 °C
Boiling Point 134-135 (at 6 mmHQ) °C
Density 1.050 (at 25 °C) g/mL
Isotopic Purity 99 atom % D

Experimental Protocols

The following sections detail the standard methodologies for the determination of the key
physical properties of 1-Bromododecane-d3.

Determination of Melting Point

The melting point of 1-Bromododecane-d3, which is a low-melting solid, is determined using
the capillary method with a melting point apparatus.[1]

Methodology:

A small, finely powdered sample of 1-Bromododecane-d3 is loaded into a thin-walled
capillary tube, sealed at one end.

e The capillary tube is placed in a heating block of a calibrated melting point apparatus,
adjacent to a high-precision thermometer.

e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure
thermal equilibrium.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid sample has transitioned to a liquid is recorded as
the end of the melting range.
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o For accuracy, the determination is repeated at least twice, and the average of the consistent
values is reported.

Determination of Boiling Point

The boiling point of 1-Bromododecane-d3 is determined at a reduced pressure (6 mmHg) due
to its high boiling point at atmospheric pressure, which could lead to decomposition. The
capillary method is a suitable technique for this determination.[2][3][4]

Methodology:
o A small amount of liquid 1-Bromododecane-d3 is placed in a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube with the open
end submerged in the liquid.

e The fusion tube is attached to a thermometer and heated in a controlled manner, often in a
Thiele tube or a similar apparatus, under a vacuum of 6 mmHg.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point at that pressure.

Determination of Density

The density of liquid 1-Bromododecane-d3 is determined using a pycnometer, a vessel of a
known volume, at a constant temperature of 25 °C.[5][6]

Methodology:
¢ Aclean and dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is then filled with 1-Bromododecane-d3, ensuring no air bubbles are
present, and the excess liquid is removed.
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» The filled pycnometer is placed in a thermostatically controlled water bath at 25 °C to allow
the liquid to reach thermal equilibrium.

e The pycnometer is then removed, dried on the outside, and weighed again.

e The mass of the 1-Bromododecane-d3 is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Isotopic Purity

The isotopic purity of 1-Bromododecane-d3 is a critical parameter and is typically determined
using high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR)
spectroscopy.[7][8][9][10]

Methodology (using HRMS):
e Adilute solution of 1-Bromododecane-d3 is prepared in a suitable volatile solvent.

e The solution is introduced into the high-resolution mass spectrometer, often via direct
infusion or coupled with a liquid or gas chromatograph.

e The instrument is set to acquire a full scan mass spectrum in a mode that provides high
mass accuracy and resolution.

e The relative abundances of the ion corresponding to the deuterated species (M+3) and the
non-deuterated species (M) are measured.

e The isotopic purity is calculated as the percentage of the deuterated species relative to the
sum of all isotopic species.

Logical Relationships

The introduction of deuterium into the 1-Bromododecane molecule has a direct and predictable
effect on its physical properties. This relationship can be visualized as follows:
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Logical Relationship of Deuteration and Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Mass_Spectrometry_of_Deuterated_Compounds.pdf
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.researchgate.net/publication/366106274_Rapid_characterization_of_isotopic_purity_of_deuterium-labeled_organic_compounds_and_monitoring_of_hydrogen-deuterium_exchange_reaction_using_electrospray_ionization-high-resolution_mass_spectrometry
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-physical-properties
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-physical-properties
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1383035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

